![molecular formula C13H16FNO3 B1423271 Methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate CAS No. 1354950-50-7](/img/structure/B1423271.png)
Methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate
Overview
Description
Methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of morpholine-based compounds, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
Synthesis and Characterization
- Methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate is used in the synthesis of novel chemical compounds. For example, it has been used in the development of potent, long-acting neurokinin-1 (NK-1) receptor antagonists, which are important in treating various conditions like pain, migraine, and emesis (Hale et al., 1998).
- It serves as a key component in the creation of new heterocyclic scaffolds, demonstrating its versatility in medicinal chemistry (Pandey et al., 2012).
- This compound is also involved in the synthesis of various pharmacologically active molecules, such as cyclooxygenase-2 (COX-2) inhibitors (Shi et al., 2012).
Biological Evaluation
- In biological studies, methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate derivatives have shown potential as antidepressants, as indicated by their activity in animal models (Yuan, 2012).
- Compounds derived from this molecule have been evaluated for their antimicrobial and antifungal activities, highlighting its potential in developing new treatments for infections (Ohloblina et al., 2022).
Chemical Properties and Reactivity
- Research on methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate has contributed to understanding the chemical properties and reactivity of related compounds. This includes studies on the structure and reactivity of related indolylmethylium ions, which are crucial for synthetic applications in chemistry (Follet et al., 2015).
QSAR Analysis
- Quantitative Structure-Activity Relationship (QSAR) analysis of derivatives of methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate has been conducted to predict their antioxidant activities. This analysis helps in the design of new potential antioxidants (Drapak et al., 2019).
properties
IUPAC Name |
methyl 2-(2-fluorophenyl)-2-morpholin-4-ylacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO3/c1-17-13(16)12(15-6-8-18-9-7-15)10-4-2-3-5-11(10)14/h2-5,12H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEYHKJLNZUPPIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=CC=C1F)N2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-fluorophenyl)-2-(morpholin-4-yl)acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.